Cas no 2171651-06-0 (2-{(benzyloxy)carbonylamino}-2-{1,2,4triazolo1,5-apyridin-7-yl}acetic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-2-{1,2,4triazolo1,5-apyridin-7-yl}acetic acid
• CAS No: 2171651-06-0
• MF: C₁₆H₁₄N₄O₄
• MW: 326.30676317215
• CID: 6122439
• PubChem ID: 165601139
• Update Time: 2025-10-28

2-{(benzyloxy)carbonylamino}-2-{1,2,4triazolo1,5-apyridin-7-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-2-{1,2,4triazolo1,5-apyridin-7-yl}acetic acid
• 2171651-06-0
• EN300-1592222
• 2-{[(benzyloxy)carbonyl]amino}-2-{[1,2,4]triazolo[1,5-a]pyridin-7-yl}acetic acid

• Inchi： 1S/C16H14N4O4/c21-15(22)14(12-6-7-20-13(8-12)17-10-18-20)19-16(23)24-9-11-4-2-1-3-5-11/h1-8,10,14H,9H2,(H,19,23)(H,21,22)
• InChI Key： MFOLCNKOUQKXPK-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C(=O)O)C1C=CN2C(C=1)=NC=N2)=O

Computed Properties

• Exact Mass: 326.10150494g/mol
• Monoisotopic Mass: 326.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 106Ų

Additional information on 2-{(benzyloxy)carbonylamino}-2-{1,2,4triazolo1,5-apyridin-7-yl}acetic acid

2-{(Benzyloxy)Carbonylamino}-2-{1,2,4-Triazolo[1,5-a]pyridin-7-yl}Acetic Acid: A Comprehensive Overview

The compound 2-{(benzyloxy)carbonylamino}-2-{1,2,4-triazolo[1,5-a]pyridin-7-yl}acetic acid, with CAS No. 2171651-06-0, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development. The molecule's structure features a triazolopyridine ring system combined with a benzyloxycarbonyl (Cbz) group and an acetic acid moiety. These structural elements contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of 1,2,4-triazolo[1,5-a]pyridine derivatives in medicinal chemistry. These heterocyclic compounds are known for their ability to modulate various biological targets, including kinases and proteases. The presence of the benzyloxycarbonyl group in this compound further enhances its reactivity and stability during synthesis. Researchers have explored the use of this compound as a precursor in the synthesis of bioactive molecules, particularly those with potential anti-inflammatory or anticancer properties.

One of the key areas of research involving this compound is its role in peptide synthesis. The benzyloxycarbonyl (Cbz) group is a well-known protecting group for amino acids and peptides. Its incorporation into this compound allows for precise control over the reactivity of the amino group during synthesis. This feature makes it an invaluable tool in solid-phase peptide synthesis (SPPS), where controlled deprotection steps are critical to achieving high yields and purity.

Moreover, the triazolopyridine moiety in this compound has been shown to exhibit interesting pharmacokinetic properties. Studies have demonstrated that such heterocycles can improve drug absorption and bioavailability when incorporated into drug candidates. This makes 2-{(benzyloxy)carbonylamino}-2-{1,2,4-triazolo[1,5-a]pyridin-7-yl}acetic acid a promising building block for developing orally active drugs.

In terms of synthetic methodology, researchers have developed several efficient routes to prepare this compound. One common approach involves the coupling of the triazolopyridine derivative with a benzyloxycarbonyl amino acid using coupling agents such as HATU or EDCl. This method ensures high yields and excellent stereochemical control. Additionally, advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives of this compound, which are essential for studying chirality-dependent biological activities.

The biological evaluation of this compound has revealed intriguing results. In vitro assays have shown that it exhibits moderate inhibitory activity against certain proteases and kinases. While these results are not yet sufficient for clinical development, they provide valuable insights into its potential as a lead compound for drug discovery. Further optimization through medicinal chemistry strategies is expected to enhance its potency and selectivity.

From an environmental standpoint, there is growing interest in developing sustainable synthetic routes for this compound. Green chemistry principles are being applied to minimize waste generation and reduce reliance on hazardous reagents. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while reducing energy consumption.

In conclusion, 2-{(benzyloxy)carbonylamino}-2-{1,2,4-triazolo[1,5-a]pyridin-7-yl}acetic acid represents a significant advancement in organic synthesis and drug discovery. Its unique structure and versatile functional groups make it an invaluable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to play a pivotal role in the development of novel therapeutic agents.